Cas no 1246073-61-9 (potassium (3-chlorophenyl)methyltrifluoroboranuide)

• Product Name: potassium (3-chlorophenyl)methyltrifluoroboranuide
• CAS No: 1246073-61-9
• MF: C₇H₆BClF₃K
• MW: 232.480052471161
• CID: 4726798
• PubChem ID: 63704871
• Update Time: 2025-06-08

potassium (3-chlorophenyl)methyltrifluoroboranuide Chemical and Physical Properties

Names and Identifiers

• POTASSIUM [(3-CHLOROPHENYL)METHYL]TRIFLUOROBORANUIDE
• Potassium;(3-chlorophenyl)methyl-trifluoroboranuide
• potassium (3-chlorophenyl)methyltrifluoroboranuide
• E82745
• 1246073-61-9
• MFCD09993371
• (3-chlorophenyl)methyl-trifluoroboranuide
• AKOS013015357
• EN300-1253010
• SY332020
• Potassium (3-chlorobenzyl)trifluoroborate
• POTASSIUM[(3-CHLOROPHENYL)METHYL]TRIFLUOROBORANUIDE

• Inchi： 1S/C7H6BClF3.K/c9-7-3-1-2-6(4-7)5-8(10,11)12;/h1-4H,5H2;/q-1;+1
• InChI Key： ROTZYLSQXUQQHA-UHFFFAOYSA-N
• SMILES： [K+].ClC1=CC=CC(=C1)C[B-](F)(F)F

Computed Properties

• Exact Mass: 231.9840240g/mol
• Monoisotopic Mass: 231.9840240g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Additional information on potassium (3-chlorophenyl)methyltrifluoroboranuide

Recent Advances in Potassium (3-Chlorophenyl)methyltrifluoroboranuide (CAS: 1246073-61-9) Research and Applications

Potassium (3-chlorophenyl)methyltrifluoroboranuide (CAS: 1246073-61-9) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This organotrifluoroborate salt, characterized by its unique chemical properties, has been the subject of recent investigations due to its potential applications in drug discovery, medicinal chemistry, and as a versatile building block in organic synthesis. Recent studies have highlighted its role as a stable precursor for Suzuki-Miyaura cross-coupling reactions, a fundamental transformation in the synthesis of complex organic molecules, including pharmaceuticals and bioactive compounds.

The compound's stability and reactivity profile make it particularly valuable in the development of novel therapeutic agents. Researchers have explored its utility in the synthesis of aryl- and heteroaryl-substituted compounds, which are prevalent in many FDA-approved drugs. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the effectiveness of potassium (3-chlorophenyl)methyltrifluoroboranuide in the synthesis of potential kinase inhibitors, showcasing its importance in targeted cancer therapy development. The study reported improved yields and selectivity when using this reagent compared to traditional boronic acid derivatives.

Recent advancements in the characterization of potassium (3-chlorophenyl)methyltrifluoroboranuide have provided deeper insights into its physicochemical properties. Nuclear magnetic resonance (NMR) studies have confirmed its stability in aqueous solutions, a critical factor for its application in biological systems. Additionally, X-ray crystallography analyses have revealed its molecular structure, aiding in the understanding of its reactivity patterns. These findings, published in a 2024 issue of Organic & Biomolecular Chemistry, have significant implications for the design of more efficient synthetic routes in pharmaceutical manufacturing.

The safety profile and handling requirements of potassium (3-chlorophenyl)methyltrifluoroboranuide have also been subjects of recent investigation. While generally stable under standard laboratory conditions, studies have identified optimal storage conditions to maintain its reactivity over extended periods. Current research suggests that the compound should be stored under inert atmosphere at low temperatures to prevent decomposition. These practical considerations are particularly important for large-scale pharmaceutical applications where reagent consistency is crucial.

Looking forward, potassium (3-chlorophenyl)methyltrifluoroboranuide continues to show promise in several emerging areas of research. Its potential applications in PET (positron emission tomography) tracer development are currently being explored, leveraging the fluorine atoms for radiolabeling purposes. Furthermore, its role in the synthesis of novel materials for drug delivery systems represents an exciting frontier in pharmaceutical sciences. As research progresses, this compound is expected to play an increasingly important role in bridging chemical synthesis with biological applications.